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Compound of Interest

Compound Name: Exaluren

Cat. No.: B607397 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Exaluren (also known as ELX-02 or NB-124), a synthetic eukaryotic ribosome-selective

glycoside utilized in research settings. Adherence to these procedural guidelines is essential to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Exaluren, appropriate personal protective equipment is mandatory to minimize

exposure and ensure personal safety. The following table summarizes the required PPE.
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Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
To prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from splashes

or dust.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for bulk quantities or when

generating dust.

To avoid inhalation of dust or

aerosols.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Exaluren and ensuring

the safety of laboratory personnel.

Storage Conditions
Compound Form Long-Term Storage Short-Term Storage Special Conditions

Exaluren
-80°C (up to 6

months)
-20°C (up to 1 month)

Store in a sealed

container, protected

from moisture.

Exaluren Disulfate
-80°C (up to 6

months)
-20°C (up to 1 month)

Store under a nitrogen

atmosphere.

Solution Preparation Workflow
The following diagram outlines the recommended workflow for preparing Exaluren solutions.
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Solution Preparation

Equilibrate Exaluren to Room Temperature Weigh the Required Amount in a Fume HoodPrevent Condensation Add Solvent (e.g., water) Mix Thoroughly (Vortex/Sonicate if needed) Sterile Filter (if for cell-based assays) Aliquot and Store Appropriately

Click to download full resolution via product page

Workflow for the preparation of Exaluren solutions.

Disposal Plan
The disposal of Exaluren and its contaminated waste must be handled with care to prevent

environmental contamination and ensure compliance with local regulations.

Waste Segregation and Disposal Pathway
All materials contaminated with Exaluren should be treated as chemical waste. The logical flow

for disposal is as follows:
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Exaluren Waste Disposal

Exaluren Waste
(Solid & Liquid)

Segregate as Chemical Waste

Collect in a Labeled, Sealed Container

Dispose via Institutional Environmental Health & Safety (EHS)

Click to download full resolution via product page

Logical pathway for the disposal of Exaluren waste.

Disposal Procedure:

Segregation: Collect all solid waste (e.g., contaminated gloves, weigh boats, pipette tips) and

liquid waste (e.g., unused solutions) separately from general laboratory trash.

Containment: Place waste in a clearly labeled, sealed, and chemical-resistant container. The

label should include the name of the chemical ("Exaluren") and the appropriate hazard

warnings.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific instructions on the final disposal of the chemical waste. Do not dispose of Exaluren
down the drain or in regular trash.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

the responsible use of Exaluren in a laboratory setting.
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To cite this document: BenchChem. [Essential Safety and Handling Guidelines for Exaluren].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607397#personal-protective-equipment-for-handling-
exaluren]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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